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Introduction

Imatinib is a tyrosine kinase inhibitor widely used in the treatment of various cancers. The
presence of nitrosamine impurities in pharmaceutical products is a significant concern due to
their potential carcinogenic effects. N-nitroso-imatinib is a potential nitrosamine impurity that
can form if sources of nitrites react with the secondary amine moiety in the imatinib molecule.
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine
impurities in drug products.[1]

This document provides a comprehensive protocol for monitoring N-nitroso-imatinib levels in
stability studies of imatinib drug products. It includes a detailed analytical method using Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS), procedures for sample
preparation, and guidelines for stability study design and data interpretation.

Chemical Structure of Imatinib and N-nitroso-imatinib
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e Imatinib: N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-
1-yl)methyl)benzamide

e N-nitroso-imatinib: N-(4-methyl-3-(nitroso(4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-
methylpiperazin-1-yl)methyl)benzamide[2]

The nitrosation occurs on the secondary amine nitrogen atom linking the pyrimidine ring and
the phenyl ring of the imatinib molecule.

Regulatory Framework and Acceptance Criteria

Pharmaceutical manufacturers are required to perform a risk assessment for the presence of
nitrosamine impurities in their products. If a risk is identified, confirmatory testing must be
conducted.[1] For N-nitroso-imatinib, the acceptable intake (Al) limit is a critical parameter for
risk assessment and control.

Table 1: Regulatory Limits for N-nitroso-imatinib

Impurity Acceptable Intake (Al) Limit

N-nitroso-imatinib 1500 ng/day

Note: The Al limit is subject to change based on new toxicological data. Always refer to the
latest regulatory guidelines.

Analytical Method: LC-MS/MS for Quantification of
N-nitroso-imatinib
A highly sensitive and selective LC-MS/MS method is recommended for the quantification of N-

nitroso-imatinib at trace levels.

Instrumentation and Chromatographic Conditions

Table 2: LC-MS/MS Method Parameters
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Parameter Recommended Conditions

UHPLC/HPLC system with a binary pump and

LC System
autosampler
C18 reverse-phase column (e.g., 100 mm x 2.1
Column
mm, 1.8 um)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Methanol or Acetonitrile

Start with a low percentage of Mobile Phase B,
ramp up to a high percentage to elute N-nitroso-
imatinib, and then re-equilibrate. A typical
gradient might be: 0-1 min (10% B), 1-8 min (10-
90% B), 8-10 min (90% B), 10.1-12 min (10%

Gradient Elution

B).
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 5-10puL
MS System Triple quadrupole mass spectrometer
lonization Source Electrospray lonization (ESI), Positive lon Mode
Scan Type Multiple Reaction Monitoring (MRM)

Mass Spectrometric Detection

The molecular weight of N-nitroso-imatinib is 522.6 g/mol . The MRM transitions should be
optimized by infusing a standard solution of N-nitroso-imatinib into the mass spectrometer.
Based on the fragmentation pattern of imatinib, the following are proposed MRM transitions for
N-nitroso-imatinib.[3][4]

Table 3: Proposed MRM Transitions for N-nitroso-imatinib
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Precursor lon Product lon Dwell Time Collision
Analyte

(m/z) (m/z) (ms) Energy (eV)
N-nitroso-
imatinib 523.3 408.2 100 To be optimized
(Quantifier)
N-nitroso-
imatinib 523.3 380.2 100 To be optimized
(Qualifier)
Imatinib-d8
(Internal 502.4 394.2 100 To be optimized
Standard)

Note: The proposed MRM transitions are based on the addition of a nitroso group (+29 Da) to
the imatinib precursor ion (m/z 494.3) and known fragmentation pathways. These transitions
must be experimentally confirmed and optimized using a certified reference standard of N-
nitroso-imatinib.

Experimental Protocols
Preparation of Standards and Solutions

e N-nitroso-imatinib Stock Solution (100 pg/mL): Accurately weigh approximately 10 mg of N-
nitroso-imatinib reference standard and dissolve in 100 mL of methanol.

e Internal Standard (IS) Stock Solution (100 pg/mL): Accurately weigh approximately 10 mg of
Imatinib-d8 and dissolve in 100 mL of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the N-nitroso-imatinib stock solution with a suitable diluent (e.g., 50:50
methanol:water) to create calibration standards.

» Calibration Curve: A typical calibration curve might range from 0.5 ng/mL to 100 ng/mL.

e Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations from a separate stock solution.
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Sample Preparation from Imatinib Tablets

» Weigh and finely powder a representative number of imatinib tablets.

e Accurately weigh a portion of the powdered tablets equivalent to a single dose into a
centrifuge tube.

e Add a known volume of extraction solvent (e.g., methanol or a mixture of methanol and
water).

o Spike with the internal standard solution.
o Vortex the mixture for 5-10 minutes to ensure complete dissolution of the drug.

o Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to precipitate
excipients.

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.

Forced Degradation Study (Specificity)

To demonstrate the specificity of the analytical method, a forced degradation study should be
performed on the imatinib drug product. The goal is to show that the method can separate N-
nitroso-imatinib from other degradation products.

 Nitrosating Conditions:

o

Dissolve the imatinib drug product in a suitable solvent.

[¢]

Add a source of nitrite, such as sodium nitrite.

[e]

Adjust the pH to an acidic condition (e.g., pH 3-4) using formic acid.

o

Incubate the solution at a controlled temperature (e.g., 40-60 °C) for a defined period.

o

Analyze the stressed sample by the proposed LC-MS/MS method to confirm the formation
of N-nitroso-imatinib and the absence of co-eluting peaks.
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Other forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic) should
also be applied to demonstrate the overall stability-indicating nature of the method.[5]

Stability Study Protocol

A stability study should be designed to monitor the formation of N-nitroso-imatinib over the
shelf life of the drug product.

Table 4: Stability Study Conditions and Time Points

Storage Condition Time Points (Months)
Long-Term
25°C+2°C/60% RH +5% RH 0,3,6,9,12, 18, 24, 36

Accelerated

40°C+2°C/75% RH = 5% RH 0,3,6

At each time point, samples should be pulled from the stability chambers and analyzed for N-
nitroso-imatinib content using the validated LC-MS/MS method.

Data Presentation and Interpretation

All quantitative data from the stability studies should be summarized in a clear and organized
table.

Table 5: Example of Stability Data for N-nitroso-imatinib
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Storage Condition Time Point N-nitroso-imatinib N-nitroso-im-atinib
(Months) (ngltablet) (% of Al Limit*)

25°C/60%RH 0 <LOQ <LOQ

3 <LOQ <LOQ

6 5.0 0.33

12 7.5 0.50

24 10.2 0.68

40°C/75%RH 0 <LOQ <LOQ

3 15.8 1.05

6 25.4 1.69

*Assuming a maximum daily dose that corresponds to the 1500 ng/day Al limit.

The results should be trended over time to assess the rate of formation of N-nitroso-imatinib.
Any out-of-specification results should trigger a thorough investigation.

Visualizations
Signaling Pathway: Formation of N-nitroso-imatinib

Acidic Conditions

Imatinib Nitrosating Agent
(Secondary Amine) (e.g., Nitrous Acid)

Nitrosation

N-nitroso-imatinib
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Caption: Formation of N-nitroso-imatinib from imatinib.

Experimental Workflow
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Caption: Workflow for N-nitroso-imatinib analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15815723/docs#application-notes-protocols-for-
monitoring-n-nitroso-imatinib-in-stability-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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